Cas no 1500951-80-3 (1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine)

1-(4-Fluoro-2-methoxyphenyl)cyclopentylmethanamine is a fluorinated and methoxylated cyclopentylmethanamine derivative with potential applications in pharmaceutical and organic synthesis. The compound features a cyclopentyl core linked to a substituted phenyl ring, incorporating both fluorine and methoxy functional groups, which may enhance its binding affinity and metabolic stability. The presence of the primary amine group offers versatility for further derivatization, making it a valuable intermediate in medicinal chemistry. Its structural characteristics suggest utility in the development of bioactive molecules, particularly those targeting central nervous system (CNS) disorders or receptor modulation. The compound's well-defined stereochemistry and purity are critical for reproducible research outcomes.
1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine structure
1500951-80-3 structure
Product Name:1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine
CAS No:1500951-80-3
MF:C13H18FNO
MW:223.28652715683
CID:6088306
PubChem ID:82617513
Update Time:2025-06-11

1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine
    • EN300-1804244
    • 1500951-80-3
    • [1-(4-fluoro-2-methoxyphenyl)cyclopentyl]methanamine
    • Inchi: 1S/C13H18FNO/c1-16-12-8-10(14)4-5-11(12)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
    • InChI Key: ASJLFIMHTWHKSP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)C1(CN)CCCC1

Computed Properties

  • Exact Mass: 223.137242360g/mol
  • Monoisotopic Mass: 223.137242360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine Pricemore >>

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Additional information on 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine (CAS No. 1500951-80-3)

1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine (CAS No. 1500951-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopentylmethanamine core with a 4-fluoro-2-methoxyphenyl substituent. Its distinct chemical architecture makes it a valuable intermediate in the synthesis of novel therapeutic agents, particularly in the fields of neurology and oncology.

The growing interest in 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine is reflected in its increasing mentions across scientific literature and patent applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, with some studies suggesting applications in mood disorder therapeutics. The fluoro and methoxy functional groups contribute to its unique pharmacokinetic properties, influencing both bioavailability and receptor binding affinity.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry: the exploration of fluorinated pharmaceuticals, the development of small molecule modulators for CNS targets, and the optimization of blood-brain barrier permeability. These aspects make CAS 1500951-80-3 particularly relevant to researchers investigating next-generation neuroactive compounds.

Synthetic approaches to 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine typically involve multi-step organic transformations, with key steps including the formation of the cyclopentyl ring system and subsequent introduction of the aromatic moiety. Recent advances in green chemistry methodologies have led to more efficient synthetic routes with improved atom economy and reduced environmental impact.

From a molecular modeling perspective, the compound's three-dimensional structure presents interesting features for computational drug design. The cyclopentyl group introduces conformational constraints that can enhance target specificity, while the methoxyphenyl component contributes to π-stacking interactions with biological macromolecules.

Quality control and analytical characterization of 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise determination of purity and structural integrity, critical factors for research applications.

The storage and handling of this compound require standard laboratory precautions for organic amines. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with CAS 1500951-80-3 in powdered form.

Future research directions for this compound may explore its potential as a scaffold for developing selective enzyme inhibitors or receptor modulators. The growing demand for CNS-active compounds with improved safety profiles makes 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine an interesting candidate for further investigation.

In the pharmaceutical industry, compounds like 1-(4-fluoro-2-methoxyphenyl)cyclopentylmethanamine represent important building blocks for drug discovery programs. Their structural complexity and functional group diversity enable medicinal chemists to explore new chemical space while maintaining favorable drug-like properties.

As research continues, we anticipate seeing more publications elucidating the biological activities and potential therapeutic applications of CAS 1500951-80-3. Its unique combination of structural features positions it as a promising candidate for various biomedical applications in the coming years.

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